molecular formula C13H16N2S B8365951 N-(thiazol-4-yl)methyl-2-ethyl-6-methylaniline

N-(thiazol-4-yl)methyl-2-ethyl-6-methylaniline

Cat. No.: B8365951
M. Wt: 232.35 g/mol
InChI Key: NPWGOVCYJWQGBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(thiazol-4-yl)methyl-2-ethyl-6-methylaniline is a useful research compound. Its molecular formula is C13H16N2S and its molecular weight is 232.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16N2S

Molecular Weight

232.35 g/mol

IUPAC Name

2-ethyl-6-methyl-N-(1,3-thiazol-4-ylmethyl)aniline

InChI

InChI=1S/C13H16N2S/c1-3-11-6-4-5-10(2)13(11)14-7-12-8-16-9-15-12/h4-6,8-9,14H,3,7H2,1-2H3

InChI Key

NPWGOVCYJWQGBG-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=CC(=C1NCC2=CSC=N2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 200 ml dry dimethylformamide was added 10.2 g 4-chloromethylthiazole, 10.26 g 2-ethyl-6-methylaniline and 10.54 g of potassium carbonate. The mixture was stirred at 100° C. for 3 days and filtered. The filtrate was stripped, dissolved in methylene chloride, washed with water, dried and stripped again. The crude product was chromatographed with methylene chloride through a 200-g silica-gel column to give 7 g of product.
Quantity
10.2 g
Type
reactant
Reaction Step One
Quantity
10.26 g
Type
reactant
Reaction Step One
Quantity
10.54 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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